Cas no 106088-12-4 (3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-)

3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl- structure
106088-12-4 structure
Product Name:3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
CAS No:106088-12-4
MF:C15H25N3
MW:247.379103422165
CID:1179493
PubChem ID:12055325
Update Time:2025-04-20

3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
    • 7-methyl-3,7,11-triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
    • 106088-12-4
    • DTXSID00476584
    • SCHEMBL3113400
    • Inchi: 1S/C15H25N3/c1-18-9-3-7-16-12-14-5-2-6-15(11-14)13-17-8-4-10-18/h2,5-6,11,16-17H,3-4,7-10,12-13H2,1H3
    • InChI Key: GEUKMIAQCCXUFB-UHFFFAOYSA-N
    • SMILES: N1(C)CCCNCC2C=CC=C(C=2)CNCCC1

Computed Properties

  • Exact Mass: 247.20505
  • Monoisotopic Mass: 247.204847810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • PSA: 27.3
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.